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LBO Crystal SHG Efficiency Technical Support
Center
Welcome to the technical support center for Lithium Triborate (LBO) crystal experiments. This

guide is designed to help researchers, scientists, and professionals in drug development

troubleshoot and overcome common challenges associated with low Second-Harmonic

Generation (SHG) efficiency.

Troubleshooting Guide
This section addresses specific issues you might encounter during your LBO experiments in a

direct question-and-answer format.

Q1: My SHG signal is extremely low or completely absent. What is the first thing I should

check?

A: The most common cause for a near-zero SHG signal is the failure to achieve proper phase-

matching. Phase-matching ensures that the fundamental and the generated second-harmonic
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waves remain in phase as they propagate through the crystal, allowing for efficient energy

transfer.

Initial Troubleshooting Steps:

Verify Crystal Type and Cut: Ensure you are using the correct type of LBO crystal (Type I or

Type II) cut for your fundamental wavelength.

Check Polarization: The polarization of the input laser beam must be correctly aligned with

the crystal's optical axes. For Type I SHG, the input polarization should be aligned to one of

the crystal's principal ordinary axes.[1]

Angle Tuning (Critical Phase-Matching): If using a critically phase-matched (angle-tuned)

crystal, perform a systematic angle adjustment. Make small, precise rotations of the crystal

around its vertical and horizontal axes to find the angle that maximizes the SHG output.[2]

The phase-matching angle for a 1064 nm Nd:YAG laser is approximately θ=11.4° and f=0°

for Type I.[3]

Temperature Tuning (Non-Critical Phase-Matching - NCPM): If using an NCPM crystal, the

temperature is the critical parameter. For SHG of a 1064 nm laser, the NCPM temperature is

approximately 148-150°C.[1][3][4] Ensure your crystal oven is calibrated and set to the

correct temperature.

Q2: I have a visible SHG signal, but the conversion efficiency is much lower than expected.

How can I optimize it?

A: Low efficiency, despite achieving phase-matching, can be attributed to several factors

related to the laser source and the experimental setup.

Optimization Strategies:

Increase Input Power/Intensity: SHG efficiency is proportional to the input power density. For

pulsed lasers, higher peak power significantly increases efficiency.[5] Efficiencies greater

than 70% have been achieved with high-power pulsed Nd:YAG lasers.[3][6][7] However,

always operate below the crystal's damage threshold.
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Optimize Beam Focusing: The efficiency of the SHG process is highly dependent on the

intensity of the fundamental beam within the crystal. Tightly focusing the beam increases the

intensity, which can improve conversion efficiency, especially for lower-power lasers.[1][8] Be

mindful that focusing too tightly can introduce beam divergence that exceeds the crystal's

acceptance angle, reducing efficiency.[9]

Improve Laser Beam Quality: A high-quality beam with a smooth spatial profile (e.g., a

Gaussian or flat-top profile) and low divergence is essential for efficient SHG.[10] Poor beam

quality can lead to inefficient conversion and a distorted output beam.

Check Crystal Length: The crystal length plays a crucial role. While a longer crystal generally

provides a longer interaction length, factors like walk-off and acceptance angle can limit the

useful length. For high peak power lasers, a 14 mm LBO crystal may be sufficient to achieve

high conversion efficiency.[11]

Q3: The SHG output power is unstable and fluctuates over time. What are the likely causes?

A: Instability in the SHG output often points to fluctuations in the experimental conditions.

Stabilization Checklist:

Temperature Stability: The refractive indices of LBO are temperature-dependent.[2] Even for

angle-tuned crystals, temperature fluctuations can cause the phase-matching condition to

drift. Using a temperature-controlled oven to maintain the crystal at a stable temperature

(even room temperature crystals benefit from stability control) is highly recommended.[1][12]

The temperature acceptance bandwidth for SHG in LBO can be narrow, on the order of a

few degrees Celsius-cm.[3][7][13]

Laser Stability: Fluctuations in the input laser's power, pulse duration, pointing stability, or

wavelength will directly translate into instability in the SHG output. Monitor the stability of

your fundamental laser.

Mechanical Stability: Ensure all optical mounts, including the crystal mount, are secure.

Vibrations can cause misalignment and disrupt the phase-matching condition.

Q4: I am concerned about crystal damage or degradation. How should I handle and clean my

LBO crystal?
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A: LBO is known for its high damage threshold and is non-hygroscopic, making it more robust

than crystals like BBO.[4] However, proper care is still essential to maintain its performance

and longevity.

Handling and Cleaning Protocol:

Handling: Always wear powder-free gloves or finger cots when handling LBO crystals to

avoid fingerprints on the optical surfaces.[1][14]

Environment: While LBO is not highly susceptible to moisture, it is best practice to use and

store it in a dry environment to prolong its life.[14][15] Avoid water condensation, which can

occur if a cooled crystal is exposed to humid air.[14][15]

Cleaning:

Use a canister of compressed nitrogen or clean air to gently blow off loose dust and

contaminants.[14]

For stubborn contaminants, use the "drop and drag" method. Place a fresh, clean sheet of

lens tissue on the crystal surface, apply a small drop of pure isopropyl alcohol or ethyl

acetate, and slowly drag the tissue across the surface.[14][15] Use each tissue only once.

Damage Threshold: Be aware of the crystal's damage threshold, which depends on the

wavelength, pulse duration, and repetition rate of your laser. The damage threshold for LBO

is very high, reported to be up to 45 GW/cm² for 1064 nm, 1 ns pulses.[16]

Q5: The generated second-harmonic beam has an elliptical shape. What causes this and how

can it be corrected?

A: An elliptical output beam is typically a result of the Poynting vector "walk-off" effect in

critically phase-matched crystals.[9] This occurs because the fundamental and second-

harmonic waves travel in slightly different directions inside the birefringent crystal.

Mitigation Strategies:

Use Non-Critical Phase-Matching (NCPM): The most effective way to eliminate walk-off is to

use a non-critically phase-matched (NCPM) crystal. In NCPM, the light propagates along
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one of the crystal's principal axes, resulting in a walk-off angle of zero.[3][4][17] This method

generally produces a high-quality, circular beam.

Walk-off Compensation: For applications requiring critical phase-matching, a walk-off

compensation scheme can be used. This typically involves using two LBO crystals in series,

with the second crystal oriented to reverse the walk-off from the first.[17]

Optimize Beam Size: Using a larger beam diameter can reduce the impact of walk-off

relative to the beam size, though this may decrease the overall power density.

Frequently Asked Questions (FAQs)
Q: What exactly is phase-matching in LBO?

A: Phase-matching is the technique of ensuring the fundamental and second-harmonic light

waves travel at the same phase velocity through the crystal. Due to material dispersion, the

refractive index is different for different wavelengths. Phase-matching uses the crystal's

birefringence to compensate for this dispersion, allowing the SHG signal to grow constructively

throughout the crystal length. Without it, the conversion efficiency is negligible.[17]

Q: What is the difference between Critical and Non-Critical Phase-Matching (NCPM)?

A:

Critical Phase-Matching (CPM): This method involves precisely angling the crystal relative to

the input beam to achieve phase-matching. It is highly sensitive to angular deviations.[2]

CPM is often associated with a walk-off effect that can distort the output beam shape.[9]

Non-Critical Phase-Matching (NCPM): This method is achieved by adjusting the crystal's

temperature.[1][2] The crystal is cut so that the laser propagates along a principal axis, which

eliminates beam walk-off and provides a much larger angular acceptance.[3][4][17] This

makes alignment easier and generally results in a better beam quality.[3]

Q: How important is temperature for my LBO experiment?

A: Temperature is a critical parameter. For NCPM, it is the primary tuning mechanism to

achieve phase-matching.[1][4] For all LBO experiments, maintaining a stable temperature is
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crucial for stable SHG output, as temperature fluctuations alter the crystal's refractive indices

and can detune the phase-matching condition.[5][13]

Q: What SHG conversion efficiencies are realistically achievable with LBO?

A: LBO is capable of very high conversion efficiencies. The achievable efficiency depends

heavily on the laser parameters:

High-Power Pulsed Lasers: Efficiencies of over 70-80% have been reported for Q-switched

Nd:YAG lasers and high-energy femtosecond systems.[3][6][13]

Continuous Wave (CW) Lasers: Efficiencies are significantly lower due to lower peak power,

but can reach over 30% in optimized setups, often by placing the crystal inside a resonant

cavity.[3][6][7]

Data Presentation: LBO Properties and Performance
The following table summarizes key quantitative data for LBO crystals, primarily for SHG of

~1µm lasers.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 15 Tech Support

https://www.newlightphotonics.com/download/SHG.pdf
https://arxiv.org/html/2508.02395v2
https://unitedcrystals.com/LBOProp.html
http://www.bblaser.com/pdf/LBO.pdf
https://arxiv.org/html/2508.02395v2
https://unitedcrystals.com/LBOProp.html
http://www.bblaser.com/pdf/LBO.pdf
https://www.lasercomponents.com/fileadmin/user_upload/home/Datasheets/diverse-laser-optics/laser-rods-crystals/lbo.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value
Wavelength
(nm)

Conditions /
Notes

Source

Phase-Matching

NCPM

Temperature
~148 - 150 °C 1064

Type I, Non-

Critical Phase-

Matching

[1][3][9]

Temperature

Bandwidth (ΔT·L)
~3.9 - 4.0 °C·cm 1064

FWHM for

NCPM
[3][7][9]

Angular

Acceptance

(Δθ·L¹/²)

~52 mrad·cm¹/² 1064

For NCPM,

significantly

larger than CPM

[3]

Angular

Acceptance

(CPM)

~1.33 mrad 1030

For a specific

experimental

setup

[13]

Spectral

Bandwidth (Δλ·L)
~57 nm·cm ~1310

Type I, Spectral

NCPM
[18]

Optical

Properties

Transparency

Range
160 - 2600 nm N/A [3][18]

Walk-off Angle 0 (for NCPM) N/A
A key advantage

of NCPM
[3][17]

Performance

Damage

Threshold
25 - 45 GW/cm² 1064

~1 ns pulse

duration
[3][16]

Damage

Threshold
26 GW/cm² 532

~1 ns pulse

duration
[16]

Max Reported

Efficiency
>70% 1064

Pulsed Nd:YAG

Laser
[3][6][7]
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Max Reported

Efficiency
~80% 800

Femtosecond

Laser System

Max Reported

Efficiency
>30% 1064

CW Nd:YAG

Laser
[3][6][7]

Experimental Protocols
Protocol 1: Achieving and Optimizing Phase-Matching
This protocol outlines the steps to find the optimal phase-matching condition for efficient SHG.

Objective: To align the LBO crystal for maximum SHG conversion efficiency.

Materials:

Fundamental laser source

LBO crystal mounted on a precision rotation stage (and a temperature-controlled oven for

NCPM)

Power meter for measuring SHG output

Appropriate filters to separate the fundamental and SHG wavelengths

Procedure:

Initial Setup: Place the LBO crystal in the path of the fundamental laser beam. Position the

power meter after the crystal, with filters installed to block the fundamental wavelength and

pass only the SHG signal.

Rough Alignment: Ensure the laser beam passes through the center of the crystal's clear

aperture and is perpendicular to the crystal faces. A faint SHG signal (often visible as a

green or blue dot for IR lasers) may be present.

Polarization Alignment: Rotate the polarization of the input beam to match the crystal's

requirement (e.g., vertical polarization for Type I SHG).[1] Maximize the initial SHG signal by

fine-tuning the polarization.
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Phase-Matching Tuning:

For Critical Phase-Matching (Angle Tuning): a. Begin to slowly and systematically rotate

the crystal around its vertical axis. Observe the power meter for an increase in the SHG

signal. b. Once a peak is found, perform a similar fine-tuning scan by rotating the crystal

around its horizontal axis. c. Iterate between the two axes to find the global maximum,

which corresponds to the optimal phase-matching angle.

For Non-Critical Phase-Matching (Temperature Tuning): a. Set the crystal oven to the

theoretical NCPM temperature for your wavelength (e.g., ~148°C for 1064 nm).[3] b. Allow

the temperature to stabilize completely. c. Adjust the temperature in small increments

(e.g., 0.1°C) around the setpoint, observing the SHG power. The peak power indicates the

optimal NCPM temperature for your specific crystal and setup.[19][20]

Focus Optimization: Once phase-matching is achieved, adjust the focusing lens to vary the

beam waist inside the crystal. Find the focus that yields the highest stable SHG output

without causing optical damage.

Protocol 2: LBO Crystal Care and Handling
Objective: To ensure the longevity and optimal performance of LBO crystals through proper

handling and cleaning.

Procedure:

Handling:

Always handle LBO crystals in a clean, low-dust environment.

Wear powder-free gloves or finger cots at all times when touching the crystal or its

housing.[14]

Storage:

Store the crystal in a desiccator or an airtight container with a desiccant to protect it from

humidity and environmental contaminants.[15]

Inspection:
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Before use, inspect the crystal surfaces for dust or stains using a bright light source.[14]

Cleaning:

Step 1 (Gas Removal): Use a bulb blower or a gentle stream of filtered, dry nitrogen to

remove any loose particles from the crystal surface.[14]

Step 2 (Solvent Cleaning - if necessary): If contaminants remain, use the "drop and drag"

method. a. Hold the crystal securely. b. Place a single sheet of high-quality lens tissue

onto the optical surface. c. Apply one small drop of spectroscopic-grade isopropyl alcohol

or ethyl acetate onto the tissue over the crystal.[14][15] d. Slowly and steadily pull the lens

tissue across the surface until it is completely off the crystal. The goal is for the solvent to

evaporate just as the tissue leaves the surface, leaving no residue. e. Do not reuse the

lens tissue. Repeat with a fresh tissue if necessary.

Visualizations
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Caption: Troubleshooting workflow for low SHG efficiency.
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Phase-Matching Concepts in LBO
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Caption: Critical vs. Non-Critical Phase-Matching.
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Caption: Typical experimental setup for SHG in an LBO crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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